Cas no 114422-21-8 (Phenol,4,4'-(tetrahydro-3,4-dimethyl-2,5-furandiyl)bis[2-methoxy-,(2R,3R,4S,5R)-rel-(-)- (9CI))

• Product Name: Phenol,4,4'-(tetrahydro-3,4-dimethyl-2,5-furandiyl)bis[2-methoxy-,(2R,3R,4S,5R)-rel-(-)- (9CI)
• CAS No: 114422-21-8
• MF: C₂₀H₂₄O₅
• MW: 344.401566505432
• CID: 217821
• PubChem ID: 13870573
• Update Time: 2025-04-19

Phenol,4,4'-(tetrahydro-3,4-dimethyl-2,5-furandiyl)bis[2-methoxy-,(2R,3R,4S,5R)-rel-(-)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Machilin I
• Phenol, 4,4'-(tetrahydro-3,4-dimethyl-2,5-furandiyl)bis(2-methoxy-, (2alpha,3alpha,4alpha,5beta)-(-)-
• 114422-21-8
• Phenol,4,4'-(tetrahydro-3,4-dimethyl-2,5-furandiyl)bis[2-methoxy-,(2R,3R,4S,5R)-rel-(-)- (9CI)

• Inchi： 1S/C20H24O5/c1-11-12(2)20(14-6-8-16(22)18(10-14)24-4)25-19(11)13-5-7-15(21)17(9-13)23-3/h5-12,19-22H,1-4H3/t11-,12+,19-,20-/m1/s1
• InChI Key： GMXMKSFJQLFOSO-BINDOVRGSA-N
• SMILES： O1[C@@H](C2C=CC(=C(C=2)OC)O)[C@@H](C)[C@@H](C)[C@@H]1C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 344.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines